Cas no 2229125-16-8 (O-2-(pyrimidin-5-yl)ethylhydroxylamine)

• Product Name: O-2-(pyrimidin-5-yl)ethylhydroxylamine
• CAS No: 2229125-16-8
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6338259
• PubChem ID: 165860179
• Update Time: 2025-05-19

O-2-(pyrimidin-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(pyrimidin-5-yl)ethylhydroxylamine
• O-[2-(pyrimidin-5-yl)ethyl]hydroxylamine
• EN300-1751023
• 2229125-16-8

• Inchi： 1S/C6H9N3O/c7-10-2-1-6-3-8-5-9-4-6/h3-5H,1-2,7H2
• InChI Key： YITXIIGMHIFZJS-UHFFFAOYSA-N
• SMILES： O(CCC1=CN=CN=C1)N

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61Ų

Additional information on O-2-(pyrimidin-5-yl)ethylhydroxylamine

Introduction to O-2-(pyrimidin-5-yl)ethylhydroxylamine (CAS No: 2229125-16-8)

O-2-(pyrimidin-5-yl)ethylhydroxylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 2229125-16-8, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a pyrimidine ring and an ethylhydroxylamine moiety makes it a promising candidate for further investigation in drug discovery.

The molecular structure of O-2-(pyrimidin-5-yl)ethylhydroxylamine consists of a pyrimidine core substituted at the 5-position with an ethylhydroxylamine group. This configuration suggests potential interactions with biological targets, making it a valuable scaffold for medicinal chemistry. The pyrimidine ring is a common motif in many bioactive molecules, often found in nucleoside analogs and kinase inhibitors. The ethylhydroxylamine group introduces a hydrophilic character to the molecule, which can enhance solubility and bioavailability.

Recent research in the field of pharmaceutical chemistry has highlighted the importance of heterocyclic compounds in drug development. Pyrimidine derivatives, in particular, have been extensively studied for their pharmacological properties. For instance, compounds containing the pyrimidine scaffold have shown promise in the treatment of various diseases, including cancer, infectious diseases, and inflammatory conditions. The specific substitution pattern on the pyrimidine ring can significantly influence the biological activity of the molecule, making it a critical factor in drug design.

The synthesis of O-2-(pyrimidin-5-yl)ethylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired molecular framework efficiently. The synthesis process must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

In terms of biological activity, O-2-(pyrimidin-5-yl)ethylhydroxylamine has shown potential as an inhibitor of certain enzymes and receptors involved in disease pathways. Preliminary studies have indicated that this compound may interact with targets such as kinases and transcription factors, which are crucial in regulating cellular processes. Further investigation into its mechanism of action could lead to the development of novel therapeutic strategies. The compound's ability to modulate these biological pathways makes it an attractive candidate for drug development.

The pharmacokinetic properties of O-2-(pyrimidin-5-yl)ethylhydroxylamine are also an area of interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining the efficacy and safety of a drug candidate. Studies on the pharmacokinetics of this compound can provide valuable insights into its behavior within the body, helping to optimize dosing regimens and minimize potential side effects. Advanced computational methods, such as molecular docking and simulation techniques, are often used to predict how the compound will interact with biological systems.

One of the most exciting aspects of O-2-(pyrimidin-5-yl)ethylhydroxylamine is its potential for further derivatization to create novel analogs with enhanced biological activity. By modifying various functional groups within the molecule, researchers can explore different pharmacological profiles without altering the core scaffold. This approach allows for rapid screening and optimization of drug candidates, accelerating the drug discovery process. The flexibility offered by this compound's structure makes it a versatile tool for medicinal chemists.

The role of computational chemistry in studying O-2-(pyrimidin-5-yl)ethylhydroxylamine cannot be overstated. High-performance computing techniques enable researchers to model complex molecular interactions at an atomic level, providing insights that would be difficult or impossible to obtain through experimental methods alone. These models can help predict how the compound will behave in different environments, including within living cells. Such simulations are invaluable for guiding experimental design and optimizing synthetic routes.

In conclusion, O-2-(pyrimidin-5-yl)ethylhydroxylamine (CAS No: 2229125-16-8) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents that address unmet medical needs.